Cas no 89393-40-8 (Benzoic acid, 2-butyl-3-(hydroxymethyl)-)

Benzoic acid, 2-butyl-3-(hydroxymethyl)- structure
89393-40-8 structure
Product Name:Benzoic acid, 2-butyl-3-(hydroxymethyl)-
CAS No:89393-40-8
MF:C12H16O3
MW:208.253643989563
CID:602279
PubChem ID:13198603
Update Time:2025-04-19

Benzoic acid, 2-butyl-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-butyl-3-(hydroxymethyl)-
    • 2-butyl-3-(hydroxymethyl)benzoic acid
    • DTXSID20526712
    • 89393-40-8
    • Inchi: 1S/C12H16O3/c1-2-3-6-10-9(8-13)5-4-7-11(10)12(14)15/h4-5,7,13H,2-3,6,8H2,1H3,(H,14,15)
    • InChI Key: KZILAVXKVXCJEF-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C(=O)O)C=1CCCC

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.5Ų
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD